Sodium bromide

• IUPAC Name: sodium;bromide
• InChI: InChI=1S/BrH.Na/h1H;/q;+1/p-1
• InChI Key: JHJLBTNAGRQEKS-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Br-]
• Molecular Formula: NaBr, BrNa
• DSSTOX Substance ID: DTXSID3034903
• Molecular Weight: 102.89 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
• Boiling Point: 1390 °C
• Solubility: Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C
• Density: 3.21
• Color/Form: White crystals, granules, or powder, White, cubic crystals
• CAS No.: 7647-15-6
• Melting Point: 755 °C

Description

Sodium bromide is an inorganic compound with the chemical formula NaBr. It is a high-melting white, crystalline solid that closely resembles sodium chloride. This compound is widely used as a source of the bromide ion and has numerous applications in various fields .

Mechanism of Action

Target of Action

Sodium bromide, also known as Sedoneural, has been used as a hypnotic, anticonvulsant, and sedative in medicine . Its primary target is the central nervous system, where it acts as a central nervous system depressant . The action of this compound is due to the bromide ion .

Mode of Action

This compound acts as an anticonvulsant and a sedative due to the bromide ion . The bromide ion works by interfering with the actions of the neurotransmitters in the brain, which helps to reduce nerve excitability . This results in a calming effect, reducing seizures and aiding in sleep .

Biochemical Pathways

It is known that the bromide ion can interfere with the transport of chloride ions in the body . This can affect various biochemical pathways, particularly those involving neurotransmitters in the brain .

Pharmacokinetics

In a study conducted on horses, this compound was administered intravenously at a dose of 30 mg/kg of body weight . Blood samples were collected before infusion and at intervals between 0.5 hours and 53 days after infusion . The mean elimination half-life was 126 hours (5.2 days), clearance was 1.4 0.09 mL/kg·h, and volume of distribution (steady state) was 0.255 0.015 L/kg .

Result of Action

The primary result of this compound’s action is a reduction in nerve excitability, leading to a calming effect . This can help to reduce seizures and aid in sleep, making it useful as an anticonvulsant and a sedative .

Action Environment

This compound can have a significant environmental impact. If it enters water systems, it can react with other substances to create products that are harmful to aquatic life . For instance, it can react with chlorine to produce brominated disinfection byproducts, some of which are known carcinogens . Therefore, the environment can significantly influence the action, efficacy, and stability of this compound .

Biochemical Analysis

Biochemical Properties

Sodium bromide is an alkaline compound that reacts with acids to form corresponding salts and water . For example, when it reacts with hydrochloric acid, sodium chloride and hydrogen bromide are formed . It can be oxidized under certain conditions . In organic synthesis, it is often used as an introducer of bromine atoms and participates in many organic reactions such as substitution reactions .

Cellular Effects

It is known that this compound has a certain toxicity, and excessive intake may lead to poisoning . Therefore, the dosage needs to be carefully controlled during use, and direct contact with the skin or inhalation of its dust should be avoided .

Molecular Mechanism

This compound is widely used for the preparation of other bromides in organic synthesis and other areas. It is a source of the bromide nucleophile to convert alkyl chlorides to more reactive alkyl bromides by the Finkelstein reaction .

Temporal Effects in Laboratory Settings

It is known that this compound has good solubility in water and can quickly dissolve and form this compound aqueous solution . Its solubility increases with the increase in temperature .

Dosage Effects in Animal Models

It is known that this compound has a certain toxicity, and excessive intake may lead to poisoning . Therefore, the dosage needs to be carefully controlled during use, and direct contact with the skin or inhalation of its dust should be avoided .

Metabolic Pathways

It is known that this compound can be oxidized under certain conditions .

Transport and Distribution

It is known that this compound has good solubility in water and can quickly dissolve and form this compound aqueous solution . Its solubility increases with the increase in temperature .

Subcellular Localization

It is known that this compound has good solubility in water and can quickly dissolve and form this compound aqueous solution . Its solubility increases with the increase in temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium bromide can be synthesized through several methods. The most common procedure involves the reaction of sodium hydroxide (NaOH) with hydrobromic acid (HBr): [ \text{NaOH} + \text{HBr} \rightarrow \text{NaBr} + \text{H}_2\text{O} ] This reaction produces this compound and water .

Industrial Production Methods: In industrial settings, this compound is often produced by treating sodium hydroxide with hydrogen bromide. Another method involves the reaction of bromine (Br₂) with sodium (Na) or sodium carbonate (Na₂CO₃) . Additionally, this compound can be used as a source of bromine by treating an aqueous solution of NaBr with chlorine gas: [ 2 \text{NaBr} + \text{Cl}_2 \rightarrow \text{Br}_2 + 2 \text{NaCl} ]

Chemical Reactions Analysis

Types of Reactions: Sodium bromide undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized by strong oxidizing agents like chlorine to form bromine.

Substitution: It acts as a nucleophile in substitution reactions, such as the Finkelstein reaction, where it converts alkyl chlorides to more reactive alkyl bromides: [ \text{NaBr} + \text{RCl} \rightarrow \text{RBr} + \text{NaCl} ]

Acid-Base Reactions: this compound reacts with acids like sulfuric acid to form hydrogen bromide and sodium sulfate: [ \text{NaBr} + \text{H}_2\text{SO}_4 \rightarrow \text{NaHSO}_4 + \text{HBr} ]

Common Reagents and Conditions: Common reagents used in reactions with this compound include chlorine, sulfuric acid, and alkyl chlorides. The conditions for these reactions typically involve aqueous solutions and controlled temperatures .

Major Products: The major products formed from these reactions include bromine, alkyl bromides, and hydrogen bromide .

Scientific Research Applications

Sodium bromide has diverse applications in scientific research and industry:

Chemistry: It is used as a bromine source in organic synthesis and acts as a nucleophile for substitution reactions.

Biology: this compound is utilized in various biological assays and experiments.

Medicine: Historically, this compound was used as a sedative and anticonvulsant, though its use has largely been discontinued due to the advent of safer medications.

Industry: It is used as a disinfectant for hot tubs and swimming pools, where it serves as a bromine ion reservoir.

Comparison with Similar Compounds

Sodium bromide can be compared with other similar compounds, such as:

Sodium chloride (NaCl): Both compounds have similar crystalline structures and are highly soluble in water. this compound is used as a bromine source, whereas sodium chloride is commonly used as table salt.

Potassium bromide (KBr): Potassium bromide also acts as a bromide ion source and has similar applications in medicine and industry. potassium bromide is more commonly used in veterinary medicine.

Lithium bromide (LiBr): Lithium bromide is used in air conditioning systems and industrial drying processes due to its hygroscopic properties.

This compound’s unique properties and applications make it a valuable compound in various scientific and industrial fields.

Synthesis routes and methods I

Procedure details

A mixture of 2-(4-fluorophenyl)ethyl bromide (1.8 g, 8.9 mmol) (Ref. Chim. Ther., 1969, 4(3),185) and sodium sulfite (2.24 g, 8.9 mmol) in water (5 ml) and dimethoxyethane (5 ml) was heated under reflux for 21 hours. The mixture was then left for 72 hours at room temperature. The mixture was concentrated under vacuum to leave the title compound as a crytalline mixture with sodium bromide (2.87 g).

Synthesis routes and methods II

Procedure details

Due to the presence of [NaHSO4] and hydrobromic acid (hydrogen bromide) [HBr], along with a decrease in pH down to about 1, the acidity of the chemically treated aqueous phase was neutralized using the 34-35 weight percent aqueous solution of sodium hydroxide. The [NaHSO4] and hydrobromic acid [HBr] present in the chemically treated aqueous phase reacted with the sodium hydroxide to form [NaBr], [Na2SO3], and [Na2SO4], in the resulting neutralized chemically treated aqueous phase, along with increasing the pH thereof to a value in a range of between about 7 and about 12.

Synthesis routes and methods III

Procedure details

(Step B) A second reactor was charged with about 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 102.9 g), sodium hydroxide pellets (about 15.7 g) and isopropanol (about 384.1 g). The contents were stirred and refluxed for about three hours. After cooling to room temperature, the cyclohexane solution of 2-chloro-3-bromomethylthiophene of step A was added to the reactor and the contents stirred overnight yielding a solution of crude tioconazole and solid sodium bromide. Water (about 75.7 g) was added to the reaction mixture to dissolve the solids. The crude reaction yield was ca. 49% based on 2-chloro-3-methylthiophene.

Synthesis routes and methods IV

Procedure details

Step B of example 3 was repeated with the following exceptions: NaH (about 6.4 g), cyclohexane (about 75.6 g), 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)ethanol (about 41.2 g), and isopropanol (228 g) were employed. The cyclohexane solution of 2-chloro-3-bromomethylthiophene was then added to the reactor containing the imidazoyl mixture and the contents stirred at reflux for 4 hours, yielding a solution of crude tioconazole and solid sodium bromide. Processing continued in accordance with example 3. The crude reaction yield is ca. 25.3% based on 2-chloro-3-methylthiophene.